Cas no 2172319-36-5 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylpropanamidoacetic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylpropanamidoacetic acid
• CAS No: 2172319-36-5
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5807482
• PubChem ID: 165802157
• Update Time: 2025-10-28

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylpropanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylpropanamidoacetic acid
• 2172319-36-5
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methyl-2-phenylpropanamido]acetic acid
• EN300-1492809

• Inchi： 1S/C27H26N2O5/c1-27(18-10-4-3-5-11-18,25(32)29(2)16-24(30)31)28-26(33)34-17-23-21-14-8-6-12-19(21)20-13-7-9-15-22(20)23/h3-15,23H,16-17H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： BZZOJAOKFACVAM-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C(N(C)CC(=O)O)=O)C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylpropanamidoacetic acid

Comprehensive Overview of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylpropanamidoacetic acid (CAS No. 2172319-36-5)

In the rapidly evolving field of pharmaceutical and biochemical research, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylpropanamidoacetic acid (CAS No. 2172319-36-5) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in peptide synthesis and drug development. Its unique structural features, including the Fmoc group and phenylpropanamidoacetic acid backbone, make it a versatile building block for researchers aiming to design novel therapeutic agents.

The Fmoc-protecting group is a cornerstone in modern solid-phase peptide synthesis (SPPS), a technique widely used to produce peptides with high purity and yield. With the growing demand for custom peptides in drug discovery, the importance of CAS No. 2172319-36-5 cannot be overstated. Researchers frequently search for "Fmoc amino acid derivatives" and "peptide synthesis reagents" to identify high-quality compounds like this one, which ensures efficient coupling and deprotection steps during synthesis.

One of the key advantages of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylpropanamidoacetic acid is its compatibility with automated peptide synthesizers, a topic trending in biotechnology forums and AI-driven drug design discussions. As the pharmaceutical industry shifts toward high-throughput screening and machine learning-assisted molecular design, the demand for reliable building blocks like this compound continues to rise. Its stability under SPPS conditions and ease of purification further enhance its appeal.

Another area where CAS No. 2172319-36-5 shines is in the development of targeted drug delivery systems. The phenylpropanamidoacetic acid moiety can be functionalized to improve bioavailability and cell permeability, addressing common challenges in peptide-based therapeutics. Recent studies highlight its potential in creating prodrugs and bioconjugates, aligning with the surge in interest around "precision medicine" and "personalized therapeutics."

From a commercial perspective, suppliers and manufacturers emphasize the high purity and consistent quality of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylpropanamidoacetic acid to meet the stringent requirements of GMP-compliant laboratories. Keywords such as "buy Fmoc amino acid derivatives" and "peptide synthesis reagents supplier" are frequently queried, reflecting the compound's market relevance. Additionally, its role in antibody-drug conjugates (ADCs) and diagnostic probes further expands its applications.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylpropanamidoacetic acid (CAS No. 2172319-36-5) stands as a critical tool in peptide chemistry and pharmaceutical research. Its versatility, combined with the growing emphasis on innovative drug design and bioconjugation technologies, ensures its continued prominence in scientific advancements. As researchers explore new frontiers in therapeutic peptides and biomaterials, this compound will undoubtedly remain a focal point of innovation.